Cas no 828271-16-5 (1,3-Dithiane, 2-(4,4-dimethylcyclohexylidene)-)

• Product name: 1,3-Dithiane, 2-(4,4-dimethylcyclohexylidene)-
• CAS No: 828271-16-5
• MF: C₁₂H₂₀S₂
• MW: 228.417201042175
• CID: 681535
• PubChem ID: 69220596

1,3-Dithiane, 2-(4,4-dimethylcyclohexylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-(4,4-dimethylcyclohexylidene)-
• 2-(4,4-dimethylcyclohexylidene)-1,3-dithiane
• SCHEMBL4861354
• 828271-16-5
• 2-(4,4-Dimethyl-cyclohexylidene)-[1,3]dithiane
• BWQIZYILUOHQDF-UHFFFAOYSA-N
• DTXSID10740026

• Inchi： InChI=1S/C12H20S2/c1-12(2)6-4-10(5-7-12)11-13-8-3-9-14-11/h3-9H2,1-2H3
• InChI Key： BWQIZYILUOHQDF-UHFFFAOYSA-N
• SMILES： CC1(CCC(=C2SCCCS2)CC1)C

Computed Properties

• Exact Mass: 228.10064299g/mol
• Monoisotopic Mass: 228.10064299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.6Ų